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Brevetoxins and derivatives
Brevetoxins and their derivatives are a class of potent marine toxins produced by certain species of marine dinoflagellates, primarily *Kawagutiella* (formerly known as *Gonyaulax*) and other related genera. These toxins are responsible for ciguatera fish poisoning, a significant public health concern in tropical and subtropical regions where contaminated reef fishes commonly occur.
Brevetoxins exert their effects by binding to voltage-gated sodium channels, leading to the depolarization of nerve cells and subsequent neurotoxicity. This mechanism can result in symptoms such as tingling sensations, nausea, vomiting, diarrhea, and respiratory distress. More severe cases may exhibit seizures and even death.
In recent years, research has focused on developing methods for detoxification, detection, and potential therapeutic applications of brevetoxin derivatives. These efforts aim to mitigate the risk posed by these toxins and explore their potential in medical treatments, including anti-inflammatory and anticancer properties.
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